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Compound of Interest

Compound Name: N-Benzoylphosphotriamide

CAS No.: 27809-58-1

Cat. No.: B1202242

Get Quote

Executive Summary
This guide details the kinetic characterization of N-Benzoylphosphotriamide, a structural

analogue of the potent urease inhibitor N-(n-butyl)phosphoric triamide (NBPTO). Unlike simple

competitive inhibitors, phosphotriamides often exhibit slow-binding or tight-binding inhibition

mechanisms, interacting with the active site dinickel center as transition-state analogues.

Standard endpoint assays (e.g., Indophenol/Berthelot) are insufficient for capturing the time-

dependent onset of inhibition characteristic of this class. Therefore, this protocol utilizes a

continuous spectrophotometric coupled assay using Glutamate Dehydrogenase (GLDH). This

method links ammonia production directly to NADH oxidation, allowing real-time resolution of

reaction velocities essential for determining

,

, and

.
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Scientific Background & Mechanism[1][2][3][4][5][6]
The Target: Urease Metalloenzyme
Urease (EC 3.5.1.5) is a nickel-dependent amidohydrolase that catalyzes the hydrolysis of urea

into ammonia and carbamate (which spontaneously decomposes to carbonic acid and a

second ammonia molecule).[1]

Mechanism of Action: N-Benzoylphosphotriamide
Phosphoric triamides act as transition-state analogues. The tetrahedral geometry of the

phosphoryl group (

) mimics the tetrahedral intermediate of urea hydrolysis.

Binding Mode: The phosphoryl oxygen bridges the two

ions in the active site, displacing the water molecule required for catalysis.

N-Benzoyl Modification: The benzoyl moiety (

) replaces the aliphatic chain found in common agricultural inhibitors (like the n-butyl group in
NBPT). This modification alters the steric fit within the active site flap and electronic
properties of the phosphorous center, potentially enhancing residence time (

).

Pathway Visualization
The following diagram illustrates the kinetic pathway and the coupling system used for

detection.
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Figure 1: Reaction scheme showing Urease hydrolysis coupled to GLDH activity. The inhibitor

blocks the first step, preventing NADH oxidation.

Materials & Reagents
Critical Note: Phosphate buffers inhibit urease (competitive inhibition). HEPES is the preferred

buffer for this assay.
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Component
Concentration
(Stock)

Concentration
(Final)

Notes

Buffer
500 mM HEPES, pH

7.5
50 mM

Include 1 mM EDTA to

chelate trace heavy

metals (non-specific

inhibitors).

Enzyme
Jack Bean Urease

(Type III)
~5 Units/mL

Calibrate to consume

~0.2 mM NADH/min.

Substrate Urea (1 M) Varied (0.5 - 50 mM) Prepare fresh.

Coupling Enzyme

Glutamate

Dehydrogenase

(GLDH)

1000 U/mL 10 U/mL (Excess)

Cofactor NADH 10 mM 0.25 mM

Coupling Substrate -Ketoglutarate 100 mM 5 mM

Inhibitor

N-

Benzoylphosphotriami

de

10 mM (in DMSO)
Varied (nM to

M)

Experimental Protocol
Pre-Assay Validation
Before running kinetics, validate the coupling system:

Mix Buffer, NADH,

-KG, and GLDH.

Add a known concentration of

(e.g., 100

).
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Monitor

. The reaction should complete instantly (< 5 sec). If slow, increase GLDH concentration.

Continuous Kinetic Assay (96-well Plate Format)
This workflow allows simultaneous determination of

and detection of time-dependent inhibition.

Preparation: Pre-warm the microplate reader to 25°C (or 37°C).

Master Mix (MM): Prepare enough for all wells + 10% overage.

Buffer (HEPES pH 7.5)

-Ketoglutarate

NADH

GLDH

Urease (Add last, just before plating)

Inhibitor Addition:

Add 10

of N-Benzoylphosphotriamide (various concentrations) to wells.

Include "Solvent Control" (DMSO only) and "No Enzyme Control".

Enzyme Addition:

Add 180

of Master Mix to each well.

Incubation Step: If testing for slow-binding, incubate Enzyme + Inhibitor for 0, 10, 20, 30

mins before adding Urea.
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Start Reaction:

Add 10

of Urea to initiate.

Measurement:

Mode: Kinetic[2][3][4]

Wavelength: 340 nm

Interval: 15 seconds

Duration: 20 minutes

Shake: 5 seconds before first read.

Workflow Diagram

1. Prepare Master Mix
(Buffer, NADH, a-KG, GLDH, Urease)

3. Add Master Mix to Plate
(Incubate for t = 0 to 30 min)

2. Pipette Inhibitor Series
(0, 1, 5, 10, 50, 100 nM)

4. Inject Urea (Substrate)
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(Kinetic Mode, 20 mins)

Click to download full resolution via product page
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Figure 2: Step-by-step experimental workflow for the microplate assay.

Data Analysis & Interpretation
Calculating Velocity
The rate of reaction (

) is proportional to the slope of the linear portion of the absorbance curve (

).

: Extinction coefficient (

).

: Pathlength (approx. 0.6 cm for 200

in 96-well plate; must be calibrated).

Determining Inhibition Type
Plot

vs

(Lineweaver-Burk) for different inhibitor concentrations.

Competitive: Lines intersect at Y-axis (

unchanged,

increases). Expected for structural analogues.

Non-Competitive: Lines intersect at X-axis.

Mixed: Lines intersect elsewhere.

Slow-Binding Analysis (Critical for Phosphotriamides)
If the progress curves (Abs vs Time) are non-linear (exponential decay) in the presence of

inhibitor but linear in control, N-Benzoylphosphotriamide acts as a slow-binding inhibitor. Use
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the equation:

: Initial velocity

: Steady-state velocity

: Apparent first-order rate constant for the transition from

to

.

Plot

vs

to determine

and

.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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